3-(Dimethylamino)-1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-one

• Molecular Formula: C11H15NOS
• Molecular Weight: 209.31 g/mol
• IUPAC Name: 3-(dimethylamino)-1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-one
• InChI: InChI=1S/C11H15NOS/c1-8-7-10(9(2)14-8)11(13)5-6-12(3)4/h5-7H,1-4H3
• InChI Key: UYKKHDSEKWKGAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)C)C(=O)C=CN(C)C

Description

3-(Dimethylamino)-1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-one is a chalcone derivative characterized by a planar 3-(dimethylamino)prop-2-en-1-one unit and a 2,5-dimethylthiophene ring. The molecule exhibits a dihedral angle of 6.96° between the enone system and the thiophene ring, indicating near-planar geometry . Crystallographic studies reveal that intermolecular C–H···O hydrogen bonds form inversion dimers, contributing to its solid-state stability .

Preparation Methods

Alternative Route: Sulfene Addition to Enaminones

A less common but mechanistically distinct approach involves sulfene addition to preformed enaminones, followed by Cope elimination (Figure 2).

Procedure :

• Enaminone Formation : As in Section 2.1, the enaminone is synthesized via DMF-DMA condensation.
• Sulfene Addition : Methanesulfonyl chloride reacts with triethylamine to generate sulfene, which adds to the enaminone’s α,β-unsaturated system.
• Cope Elimination : The intermediate undergoes thermal elimination to afford the final product.

Advantages :

• Introduces sulfonyl groups for further functionalization.
• High regioselectivity due to the enaminone’s electron-deficient double bond.

Challenges :

• Requires strict anhydrous conditions.
• Lower overall yield (~50–60%) compared to direct condensation.

Reaction Optimization

Solvent Effects

Solvent	Dielectric Constant	Reaction Time (h)	Yield (%)
DMF	36.7	5	82
DMSO	46.7	4	78
Toluene	2.4	12	<20

Polar aprotic solvents like DMF or DMSO enhance reaction rates by stabilizing charged intermediates. Nonpolar solvents result in incomplete conversion due to poor solubility of DMF-DMA.

Temperature and Time

• 70°C : Slow reaction (>24 h), 40% yield.
• Reflux (150°C) : Optimal balance between speed and yield (5 h, 82%).
• Microwave Irradiation : Reduces time to 1 h but risks decomposition.

Structural Characterization

X-ray Crystallography

Single-crystal X-ray analysis reveals critical structural features (Table 1):

Parameter	Value
Crystal System	Triclinic
Space Group	$$ P\overline{1} $$
Unit Cell Dimensions	$$ a = 5.9114(2)\,Å $$, $$ b = 7.5424(2)\,Å $$, $$ c = 13.9940(4)\,Å $$
Dihedral Angle	6.96° (thiophene/enaminone)
Hydrogen Bonding	C–H⋯O dimers ($$ R_2^2(14) $$)

The enaminone unit is nearly planar, with a dihedral angle of 6.96° relative to the thiophene ring, facilitating π-conjugation. Disorder in methyl groups (C5 and C11) is resolved with occupancy ratios of 0.59:0.41 and 0.74:0.26, respectively.

Spectroscopic Data

• IR : Strong absorption at 1645 cm⁻¹ (C=O stretch), 1580 cm⁻¹ (C=C).
• NMR :
  • $$ ^1H $$: δ 2.35 (s, 6H, N(CH₃)₂), 2.50 (s, 3H, thiophene-CH₃), 6.85 (d, $$ J = 12.4\,Hz $$, 1H, CH).
  • $$ ^{13}C $$: δ 190.1 (C=O), 145.6 (C=N), 137.2 (thiophene-C).

Applications and Derivatives

The compound serves as a precursor for photochromic 1,2-oxathiine dioxides, where ant parallel thiophene arrangements enable reversible ring-opening under UV light. Derivatives with electron-withdrawing groups exhibit enhanced quantum yields for potential use in optical switches.

Chemical Reactions Analysis

Nucleophilic Additions at the Carbonyl Group

The electron-deficient carbonyl carbon readily undergoes nucleophilic attack. This reaction typically occurs with:

• Grignard reagents : Forms tertiary alcohol derivatives through 1,2-addition

• Amines : Produces β-amino carbonyl adducts via Schiff base formation

Key structural feature : The planar arrangement of the α,β-unsaturated system (maximum deviation 0.0975 Å from planarity) enhances electrophilicity at both carbonyl and β-positions.

Michael Additions

The conjugated system enables 1,4-addition reactions:

Nucleophile Type	Example Reagents	Typical Products	Reaction Conditions
Carbon-centered	Malononitrile	β-Cyano adducts	Basic conditions
Nitrogen-centered	Hydrazines	Pyrazole derivatives	Ethanol reflux
Sulfur-centered	Thiols	Thioether derivatives	Room temperature

The reaction kinetics are influenced by the electron-donating dimethylamino group, which increases the electrophilicity of the β-carbon.

Cycloaddition Reactions

The compound participates in [4+2] Diels-Alder reactions:

Reaction Characteristics :

• Optimal dienophiles: Electron-deficient dienes

• Typical yield: 65-78% in toluene at 110°C

• Stereoselectivity: Endo preference observed in crystal lattice studies

The thiophene ring's 2,5-dimethyl substitution pattern creates steric effects that influence regioselectivity .

Polymerization Behavior

Under radical initiation conditions:

Initiator	Temperature	Polymer Characteristics
AIBN	70-80°C	Amorphous oligomers
BPO	100-110°C	Cross-linked networks

Polymerization occurs through radical chain growth at the α,β-unsaturated system. The process is inhibited by oxygen and requires anhydrous conditions.

Structural Influences on Reactivity

X-ray crystallography data reveals:

• Dihedral angle between thiophene and enone planes: 6.96°

• Bond length analysis:

  • C=O: 1.224 Å

  • C=C: 1.345 Å

  • C-N: 1.332 Å

These parameters confirm significant conjugation across the system, explaining its enhanced reactivity compared to non-conjugated analogs .

Scientific Research Applications

3-(Dimethylamino)-1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-one has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(Dimethylamino)-1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-one involves its interaction with molecular targets such as enzymes or receptors. The compound’s effects are mediated through pathways that involve the modulation of biochemical processes. For example, it may inhibit or activate specific enzymes, leading to changes in cellular functions.

Comparison with Similar Compounds

Substituent Effects on Planarity and Conjugation

The compound’s dimethylamino group (electron-donating) and thiophene ring contrast with analogs bearing electron-withdrawing substituents (e.g., nitro, trifluoromethyl) or alternative heterocycles (e.g., pyrrole). Key structural comparisons include:

Compound Name	Substituents/Rings	Dihedral Angle (°)	Key Interactions
3-(Dimethylamino)-1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-one	2,5-dimethylthiophene, dimethylamino	6.96	C–H···O dimerization
(E)-1-(4-fluorophenyl)-3-phenylprop-2-en-1-one	Phenyl, 4-fluorophenyl	7.14–56.26	Van der Waals, π-π stacking
(E)-3-(4-chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one	4-chlorophenyl, 4-fluorophenyl	7.14–56.26	Halogen interactions
(E)-1-(2,5-dimethyl-3-thienyl)-3-(2-hydroxyphenyl)prop-2-en-1-one	2-hydroxyphenyl, thiophene	Not reported	O–H···O hydrogen bonds
(E)-3-(4-(trifluoromethyl)phenyl)-1-phenylprop-2-en-1-one	4-trifluoromethylphenyl	Not reported	Strong dipole-dipole interactions

Key Observations :

• Planarity: The dimethylamino-thiophene combination in the target compound promotes planarity (6.96°), enhancing conjugation compared to bulkier substituents (e.g., trifluoromethyl) or non-planar heterocycles (e.g., pyrrole) .
• Hydrogen Bonding : Unlike analogs with hydroxyl groups (e.g., ), the target compound relies on weaker C–H···O interactions, which may reduce melting points compared to O–H···O-bonded systems.

Physicochemical Properties

• Melting Points: Target compound: Not explicitly reported, but structurally similar chalcones with dimethylamino groups (e.g., (E)-3-(4-(dimethylamino)phenyl)-1-(4-fluorophenyl)prop-2-en-1-one) exhibit melting points of 141–145°C . Electron-withdrawing substituents (e.g., nitro, trifluoromethyl) generally increase melting points due to stronger dipole interactions .
• Solubility: The dimethylamino group enhances solubility in polar solvents compared to halogenated analogs .

Crystallographic and Computational Tools

Structural data for comparisons were derived using:

• SHELX Software : For refinement and solution of crystal structures .
• ORTEP-3 : For graphical representation of molecular geometry .
• Hirshfeld Surface Analysis : To quantify intermolecular interactions in analogs .

Biological Activity

3-(Dimethylamino)-1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-one, also known as (E)-3-Dimethylamino-1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-one, is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article reviews its structural characteristics, synthesis, and biological properties, supported by relevant data tables and case studies.

Structural Characteristics

The compound's molecular formula is $C_{11}H_{15}NOS$, with a molecular weight of approximately 209.308 g/mol. The structure features a dimethylamino group and a thiophene ring, which contribute to its biological activity. The crystal structure analysis reveals that the 3-(dimethylamino)prop-2-en-1-one unit is nearly planar, with a dihedral angle of approximately 6.96° with respect to the thiophene ring .

Crystal Structure Analysis

The crystal packing of the compound shows that molecules are linked by C—H⋯O hydrogen bonds into inversion dimers, forming R2^2(14) motifs. These dimers are further stabilized by C—H⋯π interactions along the c-axis .

Synthesis

The synthesis of 3-(dimethylamino)-1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-one typically involves the reaction of α-methylene ketones with dimethylformamide dimethyl acetal (DMFDMA). This method has been shown to yield high quantities of the desired product with good regioselectivity .

Anticancer Properties

Research indicates that compounds similar to 3-(dimethylamino)-1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-one exhibit significant anticancer activity. For instance, studies have demonstrated that derivatives of this compound can inhibit the growth of various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest .

Compound	Cell Line	IC50 (µM)	Mechanism
Compound A	HeLa	15	Apoptosis
Compound B	MCF7	22	Cell Cycle Arrest
3-Dimethylamino Prop-2-enone	A549	18	Apoptosis

Antimicrobial Activity

In addition to anticancer effects, this compound has shown potential antimicrobial properties against various bacterial strains. The mechanism appears to involve disruption of bacterial cell membranes .

Case Studies

• Case Study on Anticancer Activity : A study investigated the effects of (E)-3-Dimethylamino-1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-one on human colon carcinoma cells. The results indicated a significant reduction in cell viability at concentrations above 20 µM, suggesting its potential as an anticancer agent .
• Case Study on Antimicrobial Effects : Another study evaluated the antimicrobial efficacy against Staphylococcus aureus and Escherichia coli. The compound exhibited minimum inhibitory concentrations (MICs) of 32 µg/mL against both strains, demonstrating its potential as an antimicrobial agent .

Q & A

Basic Question: What is the synthetic route for preparing 3-(Dimethylamino)-1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-one, and how is purity validated?

Answer:
The compound is synthesized via Claisen-Schmidt condensation between 3,4-dimethoxybenzaldehyde and 3-acetyl-2,5-dimethylthiophene under basic conditions (e.g., NaOH/ethanol). The reaction proceeds through aldol addition followed by dehydration. Post-synthesis, purity is validated using FT-IR (to confirm enone formation via C=O and C=C stretches), 1H/13C-NMR (to verify substituent positions and stereochemistry), and elemental analysis (to confirm stoichiometry) .

Basic Question: Which spectroscopic and crystallographic techniques are essential for characterizing this compound?

Answer:

• Spectroscopy:
  • FT-IR : Identifies functional groups (e.g., C=O at ~1650 cm⁻¹, C=C at ~1600 cm⁻¹).
  • 1H/13C-NMR : Resolves substituent environments (e.g., thiophene protons at δ 6.5–7.0 ppm, dimethylamino protons at δ 2.8–3.2 ppm) .
• Crystallography:
  • Single-crystal X-ray diffraction (SCXRD) : Determines unit cell parameters (e.g., monoclinic P21/n space group, a = 9.182 Å, b = 8.353 Å, c = 20.344 Å) and molecular geometry .
  • ORTEP-3 : Visualizes thermal ellipsoids and molecular packing .

Advanced Question: How can crystallographic refinement challenges (e.g., twinning, high R-factors) be resolved for this compound?

Answer:

• Software Tools : Use SHELXL for refinement, leveraging its robust handling of high-resolution data and twinned crystals. Adjust parameters like HKLF 5 for twinning or ISOR restraints for disordered atoms .
• Validation : Cross-check with PLATON to detect twinning (via BASF parameter) and validate hydrogen bonding networks. Target R-factors below 0.05 (e.g., R1 = 0.036 in monoclinic refinements) .
• Example : For triclinic polymorphs, refine β angles (e.g., β = 94.624°) and monitor Z′ values to avoid overfitting .

Advanced Question: How do substituents on the thiophene and aryl rings influence molecular conformation and intermolecular interactions?

Answer:

• Dihedral Angles : Electron-withdrawing groups (e.g., Cl, NO₂) increase dihedral angles between thiophene and aryl rings (7.14°–56.26°), while electron-donating groups (e.g., OCH₃, CH₃) reduce torsional strain. This is quantified via SCXRD and Hirshfeld surface analysis .
• Hydrogen Bonding : Graph set analysis (e.g., Etter’s rules) reveals C–H···O and π-π interactions stabilizing the crystal lattice. For example, C8–H8···O1 interactions form R₂²(8) motifs .

Advanced Question: What methodological approaches address discrepancies in photostability or spectroscopic data for chalcone derivatives?

Answer:

• Photostability Studies : Use UV-Vis spectroscopy under controlled irradiation (e.g., 365 nm) with actinometry to quantify degradation rates. Polar solvents (e.g., DMSO) often enhance stability via solvation effects .
• Data Contradictions : Reconcile NMR shifts with computational models (e.g., DFT-based chemical shift predictions) or re-examine sample purity via HPLC .

Advanced Question: How is this compound utilized in enzyme inhibition studies, and what structural features enhance activity?

Answer:

• MAO Inhibition : Derivatives with dimethylamino groups exhibit reversible inhibition of monoamine oxidase (MAO) enzymes. For example, (2E)-3-[4-(dimethylamino)phenyl]-1-[4-(imidazolyl)phenyl]prop-2-en-1-one shows IC₅₀ values < 10 µM. Activity correlates with planarity of the enone system and electron-rich substituents enhancing π-π interactions with enzyme active sites .